Cas no 2580225-17-6 (2-(4-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid)

• Product Name: 2-(4-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid
• CAS No: 2580225-17-6
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 5664370
• PubChem ID: 165889964
• Update Time: 2025-05-25

2-(4-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2580225-17-6
• 2-(4-{[(benzyloxy)carbonyl]amino}-1H-indol-1-yl)acetic acid
• EN300-27724882
• 2-(4-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid

• Inchi： 1S/C18H16N2O4/c21-17(22)11-20-10-9-14-15(7-4-8-16(14)20)19-18(23)24-12-13-5-2-1-3-6-13/h1-10H,11-12H2,(H,19,23)(H,21,22)
• InChI Key： ABRXZIMQGIYKDU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1=CC=CC2=C1C=CN2CC(=O)O)=O

Computed Properties

• Exact Mass: 324.11100700g/mol
• Monoisotopic Mass: 324.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.6Ų

Additional information on 2-(4-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid

Introduction to 2-(4-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid (CAS No. 2580225-17-6)

2-(4-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2580225-17-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of indole derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzyloxy carbonyl group and an amino acid moiety, contribute to its unique chemical properties and make it a valuable scaffold for further medicinal chemistry exploration.

The indole core of 2-(4-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid is a well-documented pharmacophore in drug discovery, known for its ability to interact with various biological targets. Indole derivatives have been extensively studied for their roles in modulating immune responses, neurotransmitter systems, and metabolic pathways. The benzyloxy carbonyl group, on the other hand, serves as a protecting group in peptide synthesis and can enhance the solubility and stability of the compound, making it suitable for further derivatization and functionalization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders, cancer, and inflammatory diseases. 2-(4-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid has emerged as a promising candidate in this context due to its structural similarity to known bioactive molecules. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathogenesis. For instance, its indole moiety could potentially interact with serotonin receptors, which are implicated in mood disorders such as depression and anxiety.

The amino acid component of 2-(4-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid adds another layer of complexity to its biological profile. Amino acids are fundamental building blocks of proteins and play crucial roles in cellular signaling and metabolic processes. By incorporating an amino acid moiety into the indole framework, researchers aim to leverage these interactions to develop more targeted and effective therapeutic interventions. This approach aligns with the growing trend in drug design towards structure-based ligand optimization, where the precise arrangement of functional groups is critical for achieving desired biological outcomes.

One of the most compelling aspects of 2-(4-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid is its potential as a lead compound for further drug development. Its unique structural features provide a versatile platform for modifying various pharmacophoric elements while maintaining overall molecular integrity. This flexibility allows chemists to explore different chemical spaces and identify novel analogs with enhanced potency, selectivity, and pharmacokinetic properties. Such endeavors are essential in overcoming resistance mechanisms and improving treatment outcomes for patients suffering from chronic illnesses.

Advances in computational chemistry and high-throughput screening technologies have accelerated the process of identifying promising drug candidates like 2-(4-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid. These tools enable researchers to predict molecular interactions with high accuracy, thereby reducing the time and cost associated with traditional experimental screening methods. By integrating computational modeling with experimental validation, scientists can rapidly refine lead compounds into optimized drug candidates ready for clinical evaluation.

The benzyloxy carbonyl group in 2-(4-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid also plays a role in its synthetic utility. This protecting group is commonly employed in peptide chemistry to prevent unwanted side reactions during multi-step syntheses. Its stability under various reaction conditions makes it an attractive choice for constructing complex molecules without compromising structural integrity. This feature is particularly valuable in medicinal chemistry where precise control over molecular architecture is essential for achieving desired biological effects.

In conclusion,2-(4-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid (CAS No. 2580225-17-6) represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. The combination of an indole core with functional groups such as benzyloxy carbonyl and amino acid moieties offers a rich foundation for developing novel drugs targeting neurological disorders, cancer, and inflammatory diseases. As research continues to uncover new biological insights and synthetic methodologies,2-(4-{(benzyloxy)carbonylamino}-1H-indol-1-yl)acetic acid is poised to play a pivotal role in shaping the future of drug discovery and development.